Cas no 122146-07-0 (2,5-diphenyl-3-[4-(2-phenylethenyl)phenyl]-1H-tetrazol-1-ium)

• Product name: 2,5-diphenyl-3-[4-(2-phenylethenyl)phenyl]-1H-tetrazol-1-ium
• CAS No: 122146-07-0
• MF: C₂₇H₂₃N₄
• MW: 403.498325586319
• CID: 2617898
• PubChem ID: 71339992

2,5-diphenyl-3-[4-(2-phenylethenyl)phenyl]-1H-tetrazol-1-ium Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenyl-3-[4-(2-phenylethenyl)phenyl]-1H-tetrazol-1-ium
• 122146-07-0
• DTXSID60767288
• 2,5-Diphenyl-3-[4-(2-phenylethenyl)phenyl]-2,3-dihydro-1H-tetrazol-1-ium

• Inchi： InChI=1S/C27H22N4/c1-4-10-22(11-5-1)16-17-23-18-20-26(21-19-23)31-29-27(24-12-6-2-7-13-24)28-30(31)25-14-8-3-9-15-25/h1-21H,(H,28,29)/p+1
• InChI Key： CDJXJFDPAXBVDM-UHFFFAOYSA-O

Computed Properties

• Exact Mass: 403.19227175Da
• Monoisotopic Mass: 403.19227175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 7.5